Cas no 59574-65-1 (4-(Tetrahydropyran-2-yloxy)-1-butene)
4-(Tetrahydropyran-2-yloxy)-1-butene Chemical and Physical Properties
Names and Identifiers
-
- 2-but-3-enoxyoxane
- 4-(Tetrahydropyran-2-yloxy)-1-butene
- 2-(3-butenyloxy)tetrahydro-2H-pyran
- 2-(3-butenyloxy)tetrahydropyran
- 2-(but-3-en-1-yloxy)tetrahydro-2H-pyran
- 2-(but-3-enyloxy)tetrahydro-2H-pyran
- 2-(But-3'-enyloxy)tetrahydropyran
- 2-but-3-enoxy-tetrahydro-pyran
- 2-but-3-enyloxy-tetrahydro-pyran
- 4-(tetrahydropyranyloxy)but-1-ene
- AC1L818Q
- CTK1H1265
- NSC266086
- SureCN497200
- DB-294885
- AKOS030255581
- EN300-1587753
- BZZVUZRTCAMISL-UHFFFAOYSA-N
- 59574-65-1
- NSC-266086
- SCHEMBL497200
- CS-0235583
- 2-But-3-enyloxyterahydropyran
- DTXSID40313045
- 2-(3-Buten-1-yloxy)tetrahydro-2H-pyran
- 2-(BUT-3-EN-1-YLOXY)OXANE
-
- Inchi: 1S/C9H16O2/c1-2-3-7-10-9-6-4-5-8-11-9/h2,9H,1,3-8H2
- InChI Key: BZZVUZRTCAMISL-UHFFFAOYSA-N
- SMILES: O1CCCCC1OCCC=C
Computed Properties
- Exact Mass: 156.11508
- Monoisotopic Mass: 156.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 112
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 18.5Ų
Experimental Properties
- PSA: 18.46
- LogP: 2.10570
4-(Tetrahydropyran-2-yloxy)-1-butene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T310055-1g |
4-(Tetrahydropyran-2-yloxy)-1-butene |
59574-65-1 | 1g |
$ 201.00 | 2023-09-06 | ||
| TRC | T310055-5g |
4-(Tetrahydropyran-2-yloxy)-1-butene |
59574-65-1 | 5g |
$ 644.00 | 2023-09-06 | ||
| TRC | T310055-25g |
4-(Tetrahydropyran-2-yloxy)-1-butene |
59574-65-1 | 25g |
$ 2553.00 | 2023-09-06 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1306253-50mg |
2-(3-Buten-1-yloxy)tetrahydro-2H-pyran |
59574-65-1 | 95% | 50mg |
¥1782.00 | 2024-05-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1306253-100mg |
2-(3-Buten-1-yloxy)tetrahydro-2H-pyran |
59574-65-1 | 95% | 100mg |
¥2646.00 | 2024-05-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1306253-250mg |
2-(3-Buten-1-yloxy)tetrahydro-2H-pyran |
59574-65-1 | 95% | 250mg |
¥3834.00 | 2024-05-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1306253-500mg |
2-(3-Buten-1-yloxy)tetrahydro-2H-pyran |
59574-65-1 | 95% | 500mg |
¥6336.00 | 2024-05-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1306253-1g |
2-(3-Buten-1-yloxy)tetrahydro-2H-pyran |
59574-65-1 | 95% | 1g |
¥10011.00 | 2024-05-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1306253-2.5g |
2-(3-Buten-1-yloxy)tetrahydro-2H-pyran |
59574-65-1 | 95% | 2.5g |
¥18295.00 | 2024-05-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1306253-5g |
2-(3-Buten-1-yloxy)tetrahydro-2H-pyran |
59574-65-1 | 95% | 5g |
¥27064.00 | 2024-05-07 |
4-(Tetrahydropyran-2-yloxy)-1-butene Related Literature
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
Additional information on 4-(Tetrahydropyran-2-yloxy)-1-butene
4-(Tetrahydropyran-2-yloxy)-1-butene (CAS No. 59574-65-1): An Overview of Its Synthesis, Properties, and Applications
4-(Tetrahydropyran-2-yloxy)-1-butene (CAS No. 59574-65-1) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structure, which combines a tetrahydropyran (THP) protecting group with a butene moiety. The THP protecting group is widely used in organic synthesis to protect hydroxyl groups, making 4-(Tetrahydropyran-2-yloxy)-1-butene a valuable intermediate in the synthesis of complex molecules.
The synthesis of 4-(Tetrahydropyran-2-yloxy)-1-butene typically involves the reaction of 1-buten-4-ol with tetrahydropyran-2-yl chloride in the presence of a base such as potassium carbonate. This reaction proceeds via an SN2 mechanism, leading to the formation of the THP ether. The choice of solvent and reaction conditions can significantly influence the yield and purity of the product. Recent studies have explored the use of green solvents and catalytic systems to improve the sustainability and efficiency of this synthesis.
In terms of physical properties, 4-(Tetrahydropyran-2-yloxy)-1-butene is a colorless liquid with a boiling point of approximately 100°C at atmospheric pressure. It is soluble in common organic solvents such as dichloromethane, ethyl acetate, and toluene, making it easy to handle in laboratory settings. The compound's stability under various conditions has been extensively studied, and it is generally considered to be stable under normal laboratory conditions.
The reactivity of 4-(Tetrahydropyran-2-yloxy)-1-butene is another key aspect that has been extensively investigated. The presence of the THP protecting group allows for selective functionalization at other sites within the molecule, making it a useful intermediate in the synthesis of more complex structures. For example, the butene moiety can undergo various reactions such as hydrogenation, halogenation, and allylic substitution. These reactions have been utilized in the preparation of bioactive molecules and pharmaceutical intermediates.
In the context of pharmaceutical research, 4-(Tetrahydropyran-2-yloxy)-1-butene has found applications as a building block in the synthesis of drug candidates. One notable example is its use in the preparation of prodrugs, where the THP protecting group can be selectively removed under physiological conditions to release the active drug. This approach has been employed to improve the solubility and bioavailability of poorly soluble drugs.
Recent advancements in materials science have also highlighted the potential applications of 4-(Tetrahydropyran-2-yloxy)-1-butene. For instance, its use as a monomer in polymerization reactions has been explored to develop new types of polymers with unique properties. These polymers have shown promise in various applications, including drug delivery systems and coatings.
The environmental impact of 4-(Tetrahydropyran-2-yloxy)-1-butene has also been a topic of interest. Studies have shown that while the compound itself is not considered hazardous, its production and use should be conducted with appropriate safety measures to minimize environmental impact. Efforts are ongoing to develop more sustainable synthetic routes and to ensure that waste products are properly managed.
In conclusion, 4-(Tetrahydropyran-2-yloxy)-1-butene (CAS No. 59574-65-1) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique structure and reactivity make it an invaluable intermediate in organic synthesis, pharmaceutical research, and materials science. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility and importance in these fields.
59574-65-1 (4-(Tetrahydropyran-2-yloxy)-1-butene) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)